4-Butylpiperidine hydrochloride

• IUPAC Name: 4-butylpiperidine;hydrochloride
• InChI: InChI=1S/C9H19N.ClH/c1-2-3-4-9-5-7-10-8-6-9;/h9-10H,2-8H2,1H3;1H
• InChI Key: PJZNWESBJXCGSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCNCC1.Cl
• Molecular Formula: C9H20ClN
• DSSTOX Substance ID: DTXSID90629380
• Molecular Weight: 177.71 g/mol
• CAS RN: 372195-85-2

Description

Synthesis Analysis

The synthesis of 4-Butylpiperidine hydrochloride and related compounds often involves intricate chemical reactions. For instance, the synthesis of 1-tert-butyl-4-chloropiperidine demonstrates the generation of an N-tert-butyl group through the reaction of a dimethyliminium salt with methylmagnesium chloride, showcasing the complexity and efficiency of modern synthetic routes (Amato et al., 2005).

Molecular Structure Analysis

The molecular structure of related piperidine derivatives has been extensively studied, revealing insights into their conformation and stability. For example, the crystal structure of 1-phenyl-c-4-t-butyl-r-cyclohexylpiperidine hydrochloride shows an axial t-butyl group, indicating the steric effects and conformational preferences of such compounds (Geneste et al., 1981).

Chemical Reactions and Properties

Chemical reactions involving 4-Butylpiperidine hydrochloride derivatives demonstrate their reactivity and potential for further functionalization. The synthesis of 4-arylpiperidines via palladium/copper(I)-cocatalyzed Negishi coupling highlights the versatility of piperidine derivatives in forming complex structures (Corley et al., 2004).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility and melting points, are crucial for their application in various scientific fields. Studies like the one on polyelectrolytes involving poly-4-vinyl-N-n-butylpyridonium bromide provide valuable data on these compounds' behavior in solutions and their interactions with other molecules (Fuoss & Strauss, 1948).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity, of 4-Butylpiperidine hydrochloride, are essential for understanding its interactions and applications. Research into the conformation and reactivity of piperidine rings, as seen in the investigations of 4-tert-butyl-4-hydroxy-2,2,6,6-tetramethylpiperidine derivatives, sheds light on the fundamental aspects of these compounds' chemistry (Cygler et al., 1980).

Scientific Research Applications

4-Butylpiperidine hydrochloride is a chemical compound with the molecular formula C9H20ClN . It’s a solid substance at room temperature and is used in biochemical research.

Piperidine derivatives, such as 4-Butylpiperidine hydrochloride, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

• Synthesis of FK866

  • Field : Biochemical research
  • Application : 4-Piperidine butyric acid hydrochloride, a related compound, participates in the synthesis of FK866. FK866 is an inhibitor of NAD biosynthesis.
  • Method : The specific synthesis procedure would depend on the experimental setup and objectives. Typically, it involves a series of chemical reactions under controlled conditions.
  • Results : The outcome is the production of FK866, which can inhibit NAD biosynthesis.

• Modification of 3-amidinophenylalanine-derived matriptase inhibitors

  • Field : Biochemical research
  • Application : 4-Piperidine butyric acid hydrochloride can be used as a reactant for the modification of 3-amidinophenylalanine-derived matriptase inhibitors.
  • Method : The specific method would depend on the experimental setup and objectives. It typically involves a series of chemical reactions under controlled conditions.
  • Results : The outcome is the production of modified matriptase inhibitors.

• Reactions with Weinreb amides and 2-magnesiated oxazoles

  • Field : Organic Chemistry
  • Application : 4-Piperidine butyric acid hydrochloride can be used as a reactant for reactions between Weinreb amides and 2-magnesiated oxazoles.
  • Method : The specific method would depend on the experimental setup and objectives. It typically involves a series of chemical reactions under controlled conditions.
  • Results : The outcome is the production of new compounds through the reaction of Weinreb amides and 2-magnesiated oxazoles.

• Synthesis of NAmPRTase inhibitors

  • Field : Biochemical research
  • Application : 4-Piperidine butyric acid hydrochloride can be used in the synthesis of NAmPRTase inhibitors.
  • Method : The specific synthesis procedure would depend on the experimental setup and objectives. Typically, it involves a series of chemical reactions under controlled conditions.
  • Results : The outcome is the production of NAmPRTase inhibitors.

Safety And Hazards

When handling 4-Butylpiperidine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition.

Future Directions

More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. This suggests that the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 4-Butylpiperidine, is an active area of research. Future directions may include further exploration of the pharmacological applications of piperidines.

Citations

Efficient Diastereoselective Three‐Component Synthesis of Pipecolic Amides

G van der Heijden, TB van Schaik… - European Journal of …, 2019 - Wiley Online Library

An efficient Ugi‐type three‐component reaction (U‐3CR) for the synthesis of pipecolic amides is reported. The U‐3CR between electronically diverse isocyanides, carboxylic acids and 4…

Number of citations: 7 chemistry-europe.onlinelibrary.wiley.com

VU Research Portal

G van der Heijden, LM Bouter, E Terpstra-Lindeman… - 2006 - research.vu.nl

An efficient Ugi-type three-component reaction (U-3CR) for the synthesis of pipecolic amides is reported. The U-3CR between electronically diverse isocyanides, carboxylic acids and 4-…

Number of citations: 2 research.vu.nl